![molecular formula C15H16N2O3 B5113397 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione](/img/structure/B5113397.png)
7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione
Cat. No. B5113397
M. Wt: 272.30 g/mol
InChI Key: BJXWKDYLCKBAMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04822801
Procedure details
A solution of 1.36 g (5.0 mmol) 7-phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione in 50 ml tetrahydrofuran was added dropwise to a suspension of 0.95 g (25 mmol) lithium aluminum hydride in 30 ml tetrahydrofuran. The mixture was stirred overnight at room temperature, refluxed one hour, cooled, and treated dropwise with 0.95 ml water, 0.95 ml 15% sodium hydroxide solution, and 2.8 ml water. After removal of the inorganic solids by filtration, the filtrate was concentrated in vacuo to give a syrup which was dissolved in isopropanol and treated with excess 6N hydrogen chloride in isopropanol. Crystallization afforded 0.97 g of the title compound, mp 233°-234° C.
Quantity
1.36 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][N:8]2[C:19](=O)[CH2:18][C:10]3([C:14](=O)[N:13]([CH3:16])[C:12](=O)[CH2:11]3)[CH2:9]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-].[OH-].[Na+].[ClH:29]>O1CCCC1.C(O)(C)C.O>[ClH:29].[ClH:29].[C:1]1([CH2:7][N:8]2[CH2:19][CH2:18][C:10]3([CH2:14][N:13]([CH3:16])[CH2:12][CH2:11]3)[CH2:9]2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2.3.4.5.6,7.8,13.14.15|
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Inputs
Step One
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Name
|
|
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Quantity
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0.95 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
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Name
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|
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Quantity
|
2.8 mL
|
|
Type
|
solvent
|
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Smiles
|
O
|
|
Name
|
|
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Quantity
|
0.95 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
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Name
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|
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Quantity
|
1.36 g
|
|
Type
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reactant
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Smiles
|
C1(=CC=CC=C1)CN1CC2(CC(N(C2=O)C)=O)CC1=O
|
|
Name
|
|
|
Quantity
|
0.95 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
|
|
Name
|
|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)O
|
Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)O
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred overnight at room temperature
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
refluxed one hour
|
|
Duration
|
1 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the inorganic solids
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
by filtration
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a syrup which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystallization
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.C1(=CC=CC=C1)CN1CC2(CCN(C2)C)CC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.97 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
